Cas no 1396863-87-8 (methyl 4-({[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}sulfamoyl)benzoate)

• Product Name: methyl 4-({[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}sulfamoyl)benzoate
• CAS No: 1396863-87-8
• MF: C₂₂H₂₆N₂O₆S
• MW: 446.516644954681
• CID: 5400814
• PubChem ID: 71796772
• Update Time: 2025-06-10

methyl 4-({[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[1-(2-phenoxyacetyl)piperidin-4-yl]methylsulfamoyl]benzoate
• F6279-0502
• methyl 4-({[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}sulfamoyl)benzoate
• VU0543393-1
• AKOS024547656
• 1396863-87-8
• methyl 4-(N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)sulfamoyl)benzoate

• Inchi： 1S/C22H26N2O6S/c1-29-22(26)18-7-9-20(10-8-18)31(27,28)23-15-17-11-13-24(14-12-17)21(25)16-30-19-5-3-2-4-6-19/h2-10,17,23H,11-16H2,1H3
• InChI Key： YJXPVOKIWHPOTI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCC1CCN(C(COC2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 446.15115773g/mol
• Monoisotopic Mass: 446.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-({[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}sulfamoyl)benzoate

Comprehensive Overview of Methyl 4-({[1-(2-Phenoxyacetyl)piperidin-4-yl]methyl}sulfamoyl)benzoate (CAS No. 1396863-87-8)

Methyl 4-({[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}sulfamoyl)benzoate (CAS No. 1396863-87-8) is a synthetic organic compound with a complex molecular structure, combining a piperidine core, a phenoxyacetyl moiety, and a sulfamoylbenzoate ester. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its unique structure enables interactions with biological targets, making it a subject of interest for drug discovery and material science applications.

The compound's sulfamoyl group is particularly noteworthy, as it is often associated with bioactivity in medicinal chemistry. Researchers are exploring its role in modulating enzyme activity or receptor binding, which aligns with current trends in targeted drug design and small-molecule therapeutics. The esterification of the benzoic acid component (methyl benzoate) further enhances its lipophilicity, a critical factor in drug absorption and bioavailability—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

In the context of green chemistry and sustainable synthesis, CAS No. 1396863-87-8 has been investigated for its potential to reduce synthetic steps in multi-component reactions. This aligns with the growing demand for atom-economical processes and catalytic efficiency, frequently searched terms in modern organic chemistry forums. The piperidine scaffold, a common motif in FDA-approved drugs, also positions this compound as a candidate for fragment-based drug discovery (FBDD), a trending approach in pharmaceutical R&D.

Analytical characterization of methyl 4-({[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}sulfamoyl)benzoate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the industry's shift toward high-resolution analytical methods. These techniques are frequently queried in academic and industrial settings, underscoring the compound's relevance to cutting-edge research. Its stability under various pH conditions has also been studied, addressing the broader interest in prodrug development and formulation science.

From a commercial perspective, the compound's patent landscape and supply chain dynamics are of interest to stakeholders. With the rise of precision medicine and custom synthesis, CAS No. 1396863-87-8 exemplifies the demand for specialized intermediates. Its structural features—such as the phenoxy ether linkage—also make it a candidate for polymer modification, tapping into the booming field of functional materials.

In summary, methyl 4-({[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}sulfamoyl)benzoate represents a convergence of synthetic versatility and potential bioactivity. Its study addresses key industry priorities like drug-likeness optimization, process sustainability, and material innovation, making it a compelling subject for researchers and manufacturers alike.